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Compound of Interest

Compound Name: Nitisinone-13C6

Cat. No.: B564928 Get Quote

Nitisinone-13C6: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of Nitisinone-13C6, an isotopically labeled form of Nitisinone. This document is intended for

researchers, scientists, and professionals in drug development who utilize Nitisinone-13C6 as

an internal standard for pharmacokinetic studies, metabolic tracing, and quantitative analysis.

Core Physicochemical Properties
Nitisinone-13C6 is a stable isotope-labeled version of Nitisinone, where six carbon atoms in

the cyclohexane-1,3-dione ring have been replaced with Carbon-13 isotopes.[1] This labeling

provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-

based quantification of the parent compound, Nitisinone.[2]
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Property Value

IUPAC Name

2-(2-nitro-4-

(trifluoromethyl)benzoyl)cyclohexane-1,3-dione-

1,2,3,4,5,6-¹³C₆[2]

Synonyms NTBC-¹³C₆, Orfadin-¹³C₆, Nitisone-¹³C₆[2][3]

CAS Number 1246815-63-3

Molecular Formula C₈[¹³C₆]H₁₀F₃NO₅

Molecular Weight 335.18 g/mol

Accurate Mass 335.0712

SMILES

[O-]--INVALID-LINK--c1cc(ccc1C(=O)[¹³CH]2--

INVALID-LINK--[¹³CH2][¹³CH2][¹³CH2]

[¹³C]2=O)C(F)(F)F

InChI Key OUBCNLGXQFSTLU-GRIYWAASSA-N

Physical and Chemical Characteristics
Property Value

Appearance A solid, Tan Solid, Light Beige to Brown Solid

Purity ≥98%, >95% (HPLC)

Solubility

Slightly soluble: Chloroform, Ethyl

AcetateSoluble: DMSO, Dimethylformamide

(DMF)Sparingly soluble: Aqueous buffers

Storage Conditions 2-8°C Refrigerator, -20°C

LogP 1.6

Mechanism of Action: Inhibition of Tyrosine
Catabolism
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Nitisinone is a competitive inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase

(HPPD). This enzyme is a critical component of the tyrosine catabolic pathway, responsible for

converting 4-hydroxyphenylpyruvate to homogentisate. By inhibiting HPPD, Nitisinone

effectively blocks this pathway. This action is the therapeutic basis for treating Hereditary

Tyrosinemia Type 1 (HT-1), as it prevents the accumulation of toxic metabolites like

maleylacetoacetate and fumarylacetoacetate, and their subsequent conversion to the

hepatotoxic and nephrotoxic compound, succinylacetone. Nitisinone-13C6, being structurally

and functionally identical to Nitisinone, follows the same mechanism of action.
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Caption: Inhibition of the Tyrosine Catabolic Pathway by Nitisinone.

Experimental Protocols
Nitisinone-13C6 is primarily used as an internal standard in quantitative analytical methods.

Protocol: Quantification by UPLC-MS/MS
This protocol is adapted from a validated method for determining Nitisinone in human plasma,

where Nitisinone-13C6 serves as the internal standard (IS).

1. Preparation of Stock and Working Solutions:

Prepare individual stock solutions of Nitisinone and Nitisinone-13C6 (IS) in methanol at a

concentration of 100 µg/mL.
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Prepare standard working solutions by spiking blank human plasma with the Nitisinone stock

solution to achieve a calibration curve range of 2–100 µg/mL.

Prepare quality control (QC) samples at low, medium, and high concentrations (e.g., 6, 50,

and 90 µg/mL).

2. Sample Preparation (Protein Precipitation):

To a 20 µL aliquot of plasma sample (standard, QC, or unknown), add the Nitisinone-13C6
IS.

Add acidified acetonitrile (0.2% formic acid) to precipitate plasma proteins.

Vortex the mixture thoroughly.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to an autosampler vial for analysis.

3. UPLC-MS/MS Instrumental Analysis:

Chromatographic Column: Atlantis dC18 (2.1 x 100 mm, 3 µm).

Mobile Phase: 10 mM Ammonium Acetate and Methanol (10:90, v/v).

Flow Rate: 0.25 mL/min.

Injection Volume: 10 µL.

Mass Spectrometry: Triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode.

MRM Transitions:

Nitisinone: m/z 330 → 217.92

Nitisinone-¹³C₆ (IS): m/z 336 → 217.91
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Ion Source Temperature: 150°C.

Desolvation Temperature: 500°C.

4. Data Analysis:

Quantify Nitisinone concentration by calculating the peak area ratio of the analyte to the

internal standard (Nitisinone-13C6).

Generate a calibration curve by plotting the peak area ratios against the known

concentrations of the prepared standards.

Determine the concentration of unknown samples by interpolation from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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